3-(Fluoromethyl)-5-(trifluoromethyl)-4,5-dihydroisoxazole

• Molecular Formula: C5H5F4NO
• Molecular Weight: 171.09 g/mol
• IUPAC Name: 3-(fluoromethyl)-5-(trifluoromethyl)-4,5-dihydro-1,2-oxazole
• InChI: InChI=1S/C5H5F4NO/c6-2-3-1-4(11-10-3)5(7,8)9/h4H,1-2H2
• InChI Key: JSIYVOQHMIZJEK-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1CF)C(F)(F)F

Description

3-(Fluoromethyl)-5-(trifluoromethyl)-4,5-dihydroisoxazole is a useful research compound. Its molecular formula is C5H5F4NO and its molecular weight is 171.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of crude (5-(trifluoromethyl)-4,5-dihydroisoxazol-3-yl)methanol (7.0 g, 41.4 mmol) in dichloromethane (140 ml) was added at −78° C. morpholinosulfur trifluoride (7.98 g, 45.5 mmol) and stirring was continued at −78° C. for 15 min, at 0° C. for 1 h and at 22° C. for 30 min. The solution was treated with cold aqueous NaHCO3, the organic layer was dried, evaporated (70 mbar/40° C.) and the residue was distilled from bulb to bulb at 100° C./0.8 mbar to give 3-(fluoromethyl)-5-(trifluoromethyl)-4,5-dihydroisoxazole (2.54 g) as a pale yellow liquid. MS: m/z=171 [M]+.